Cas no 5459-68-7 (2-bromo-N,N-dimethyl-ethanamine)

• Product Name: 2-bromo-N,N-dimethyl-ethanamine
• CAS No: 5459-68-7
• MF: C₄H₁₀BrN
• MW: 152.032900333405
• CID: 374740
• PubChem ID: 17864
• Update Time: 2025-04-19

2-bromo-N,N-dimethyl-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromoethyldimethylamine
• 2-bromo-N,N-dimethylethanamine
• 2-DIMETHYLAMINOETHYL BROMIDE
• Ethanamine,2-bromo-N,N-dimethyl-
• (2-bromoethyl)dimethylamine
• (2-bromo-ethyl)-dimethyl-amine
• 1-dimethylamino-2-bromoethane
• 2-(dimethylamino)ethyl bromide
• 2-(N,N-dimethylamino)ethyl bromide
• AC1L2AU5
• AC1Q3WP2
• CTK5A1847
• N,N-dimethylaminoethylbromide
• NSC6208
• 2-bromo-N,N-dimethyl-ethanamine
• Ethanamine, 2-bromo-N,N-dimethyl-
• 4Z7Z6J7F7R
• SCHEMBL7565
• SY247488
• FT-0647644
• 2-dimethylaminoethylbromide
• MFCD07783207
• NSC-6208
• AI3-52359
• 2-(dimethylamino) ethyl bromide
• (2-bromoethyl) dimethylamine
• UNII-4Z7Z6J7F7R
• 2-Bromo-N,N-dimethylethan-1-amine
• N,N-dimethylamino-ethylbromide
• NS00033141
• NSC 6208
• DTXSID90203023
• Dimethylaminoathylbromid
• 2-BROMOETHYLDIMETHYLAMINE HBR
• EINECS 226-732-2
• AKOS005146187
• A901591
• LVCHXPHUKPLVRQ-UHFFFAOYSA-N
• F20843
• 5459-68-7
• DTXCID90125514
• 2-bromo-N,N-dimethylethanamine,hydrobromide
• DA-05002

• MDL： MFCD07783207
• Inchi： 1S/C4H10BrN/c1-6(2)4-3-5/h3-4H2,1-2H3
• InChI Key： LVCHXPHUKPLVRQ-UHFFFAOYSA-N
• SMILES： BrCCN(C)C

Computed Properties

• Exact Mass: 150.9997
• Monoisotopic Mass: 150.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 0.94290